10.1039/C1CC10213C | Synthesis, structure and efficient electroluminescence of a heteroleptic dipyridylamido/bis(pyridylphenyl)iridium(iii) complex†

Synthesis, structure and efficient electroluminescence of a heteroleptic dipyridylamido/bis(pyridylphenyl)iridium(iii) complex†

Chemical Communications Pub Date: 2011-04-18 DOI: 10.1039/C1CC10213C

Abstract

A neutral 2,2′-dipyridylamido (dpa)-supported bis(cyclometalated) iridium(III) complex [Ir(ppy)₂(dpa)] (ppy = o-(2-pyridyl)phenyl) has been synthesized and structurally characterized for the first time, which emits green electroluminescence with high current efficiency (123.5 cd A⁻¹) and high power efficiency (43.2 lm W⁻¹).

Synthesis, structure and efficient electroluminescence of a heteroleptic dipyridylamido/bis(pyridylphenyl)iridium(iii) complex†

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Journal Name：Chemical Communications

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